Cas no 148010-70-2 (5-chloro-1,2,3,4-tetrahydroquinoxalin-2-one)

5-Chloro-1,2,3,4-tetrahydroquinoxalin-2-one is a heterocyclic compound featuring a quinoxaline core with a chloro substituent at the 5-position and a ketone group at the 2-position. This structure imparts significant reactivity and versatility, making it a valuable intermediate in organic synthesis and pharmaceutical research. The chloro group enhances electrophilic substitution potential, while the tetrahydroquinoxalinone scaffold offers a rigid framework for further functionalization. Its stability under various reaction conditions and compatibility with multiple synthetic routes make it suitable for developing bioactive molecules, particularly in medicinal chemistry for targeting CNS disorders or antimicrobial agents. The compound's well-defined crystalline form ensures high purity and reproducibility in laboratory applications.

5-chloro-1,2,3,4-tetrahydroquinoxalin-2-one structure

148010-70-2 structure

Product Name:5-chloro-1,2,3,4-tetrahydroquinoxalin-2-one

CAS No:148010-70-2

MF:C₈H₇ClN₂O

MW:182.60698056221

MDL:MFCD18906506

CID:1036425

PubChem ID:10559359

Update Time:2025-07-02

5-chloro-1,2,3,4-tetrahydroquinoxalin-2-one Chemical and Physical Properties

Names and Identifiers

- 5-Chloro-3,4-dihydroquinoxalin-2(1H)-one
- 5-chloro-3,4-dihydro-1H-quinoxalin-2-one
- 5-chloro-1,2,3,4-tetrahydroquinoxalin-2-one
- MZCZOGGMZQMPTI-UHFFFAOYSA-N
- AKOS016000934
- G39784
- DTXSID20441693
- SCHEMBL1346523
- 2(1H)-Quinoxalinone, 5-chloro-3,4-dihydro-
- EN300-3015876
- DB-332910
- A911324
- 148010-70-2
- MDL： MFCD18906506
- Inchi： 1S/C8H7ClN2O/c9-5-2-1-3-6-8(5)10-4-7(12)11-6/h1-3,10H,4H2,(H,11,12)
- InChI Key： MZCZOGGMZQMPTI-UHFFFAOYSA-N
- SMILES： ClC1=CC=CC2=C1NCC(N2)=O

Computed Properties

Exact Mass: 182.0246905g/mol
Monoisotopic Mass: 182.0246905g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 198
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.5
Topological Polar Surface Area: 41.1Å²

5-chloro-1,2,3,4-tetrahydroquinoxalin-2-one Security Information

Storage Condition：Sealed in dry,2-8°C

5-chloro-1,2,3,4-tetrahydroquinoxalin-2-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A449039378-1g	5-Chloro-3,4-dihydroquinoxalin-2(1H)-one	148010-70-2	95%	1g	545.00 USD	2021-06-15
Chemenu	CM141921-1g	5-chloro-3,4-dihydroquinoxalin-2(1H)-one	148010-70-2	95%	1g	$580	2021-08-05
Chemenu	CM141921-1g	5-chloro-3,4-dihydroquinoxalin-2(1H)-one	148010-70-2	95%	1g	$***	2023-03-30
eNovation Chemicals LLC	D222135-1g	5-Chloro-3,4-dihydroquinoxalin-2(1H)-one	148010-70-2	95%	1g	$985	2024-08-03
eNovation Chemicals LLC	D222135-5g	5-Chloro-3,4-dihydroquinoxalin-2(1H)-one	148010-70-2	95%	5g	$1865	2024-08-03
Enamine	EN300-3015876-1g	5-chloro-1,2,3,4-tetrahydroquinoxalin-2-one	148010-70-2	95%	1g	$414.0	2023-09-06
Enamine	EN300-3015876-5g	5-chloro-1,2,3,4-tetrahydroquinoxalin-2-one	148010-70-2	95%	5g	$1199.0	2023-09-06
Enamine	EN300-3015876-10g	5-chloro-1,2,3,4-tetrahydroquinoxalin-2-one	148010-70-2	95%	10g	$1778.0	2023-09-06
Enamine	EN300-3015876-0.05g	5-chloro-1,2,3,4-tetrahydroquinoxalin-2-one	148010-70-2	95.0%	0.05g	$76.0	2025-03-19
Enamine	EN300-3015876-0.1g	5-chloro-1,2,3,4-tetrahydroquinoxalin-2-one	148010-70-2	95.0%	0.1g	$113.0	2025-03-19